
8-bromocaffeine in natural sources

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: S572041

Get Quote

Synthesis of 8-Bromocaffeine

8-Bromocaffeine is exclusively produced in the laboratory through the chemical modification of caffeine.

The table below summarizes the primary synthesis methods:

Method Reagents & Conditions Key Features Yield

Classical Bromination
[1]

Bromine, Glacial Acetic Acid,

Sodium Acetate

Acid scavenger (sodium

acetate) neutralizes HBr
byproduct

Not

Specified

Bromination with In
Situ Bromine
Generation [1] [2]

Hydrogen Bromide (HBr),
Hydrogen Peroxide (H₂O₂),

Glacial Acetic Acid

Generates bromine
reaction agent within the

reaction mixture

~85% [1]

Alternative
Bromination [3]

N-Bromosuccinimide (NBS),

Dichloromethane (DCM), Water

Reported to yield pure

product at room
temperature

Quantitative

The following diagram illustrates a typical experimental workflow for synthesizing 8-bromocaffeine and

creating more complex derivatives:
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Synthesis Workflow: 8-Bromocaffeine is a key intermediate for complex derivatives.

Detailed Experimental Protocol

This protocol outlines the synthesis using bromination with in situ bromine generation [2].

Step 1: Reaction Setup. In a round-bottom flask, combine caffeine with a mixture of hydrobromic

acid (40%) and glacial acetic acid. The reaction mixture is stirred to ensure complete dissolution of
caffeine.

Step 2: Bromination. Slowly add hydrogen peroxide (30%) to the reaction flask. Hydrogen peroxide
oxidizes bromide ions to bromine, which performs electrophilic aromatic substitution at the C8

position of caffeine.
Step 3: Isolation. The reaction mixture is poured into cold water or ice. The resulting white

precipitate of crude 8-bromocaffeine is collected using vacuum filtration.
Step 4: Purification. The solid product is purified by recrystallization from ethanol to yield pure 8-

bromocaffeine as a white, odorless solid with a melting point of 206 °C [1] [2].

Pharmaceutical Applications and Research

8-Bromocaffeine is not a final drug product but a key intermediate and research tool with one primary

application:

Radiosensitizer in Radiotherapy: 8-Bromocaffeine is investigated to increase the sensitivity of
tumor cells to radiation treatment, particularly for brain tumors. This radiosensitizing effect helps more

effectively destroy cancer cells during radiotherapy [1].
Versatile Chemical Intermediate: Its primary research value lies as a building block for more

complex molecules. The bromine atom at the C8 position is readily displaced by various nucleophiles
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(oxygen, nitrogen, or sulfur-containing groups) to create diverse caffeine derivatives [3]. These novel

compounds are screened for various biological activities, including potent anticancer properties
against melanoma and breast cancer cell lines [3].

Key Information Summary

8-Bromocaffeine is a synthetically produced compound with no known natural origin. Its established role as

a radiosensitizer and, more importantly, a versatile synthetic intermediate makes it a valuable compound in

medicinal chemistry and oncology research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9850771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9850771/
https://www.smolecule.com/products/s572041?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/8-Bromocaffeine
https://www.redalyc.org/journal/1816/181662291008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9850771/
https://www.smolecule.com/products/b572041#8-bromocaffeine-in-natural-sources
https://www.smolecule.com/products/b572041#8-bromocaffeine-in-natural-sources
https://www.smolecule.com/products/b572041#8-bromocaffeine-in-natural-sources
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s572041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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